6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 6-methoxy-4-prop-2-ynyl-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C12H13NO2/c1-3-6-13-7-8-15-12-5-4-10(14-2)9-11(12)13/h1,4-5,9H,6-8H2,2H3
• InChI Key: PQNIGCALIZIAND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCCN2CC#C
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol

Description

6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine is a chemical compound that belongs to the family of benzoxazines. It has been extensively studied due to its potential therapeutic applications in the field of medicine.

Mechanism of Action

The mechanism of action of 6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells, which may contribute to its anti-inflammatory and anti-cancer properties. It has also been shown to reduce the production of certain cytokines and chemokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of 6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine is that it has been extensively studied, and its synthesis method is well-established. This makes it a useful compound for researchers who are interested in studying its potential therapeutic applications. However, one limitation of the compound is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research on 6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective therapeutic agents. Additionally, researchers may investigate the potential use of this compound as a tool in chemical biology research.

Synthesis Methods

The synthesis of 6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine involves the reaction between 4-hydroxy-3-methoxybenzaldehyde and propargylamine in the presence of a catalyst such as trifluoroacetic acid. The reaction proceeds through a cyclization process to form the benzoxazine ring. The yield of the synthesis process is typically around 50%.

Scientific Research Applications

6-methoxy-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazine has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.